Cas no 1804720-02-2 (2-(Bromomethyl)-5-hydroxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine)

• Product Name: 2-(Bromomethyl)-5-hydroxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine
• CAS No: 1804720-02-2
• MF: C₈H₄BrF₆NO₂
• MW: 340.017282485962
• CID: 4815050
• Update Time: 2025-06-08

2-(Bromomethyl)-5-hydroxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-5-hydroxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine

• Inchi： 1S/C8H4BrF6NO2/c9-1-3-5(7(10,11)12)6(4(17)2-16-3)18-8(13,14)15/h2,17H,1H2
• InChI Key： VURYFTPEAUVOKJ-UHFFFAOYSA-N
• SMILES： BrCC1C(C(F)(F)F)=C(C(=CN=1)O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 284
• XLogP3: 3.2
• Topological Polar Surface Area: 42.4

Additional information on 2-(Bromomethyl)-5-hydroxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine

Professional Introduction to 2-(Bromomethyl)-5-hydroxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine (CAS No. 1804720-02-2)

2-(Bromomethyl)-5-hydroxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its versatile structural features. This compound, identified by the CAS number 1804720-02-2, belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their broad spectrum of biological activities. The presence of multiple functional groups, including a bromomethyl substituent, a hydroxy group, and two trifluoromethyl groups, makes this molecule a valuable intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.

The bromomethyl group at the 2-position of the pyridine ring provides a reactive site for nucleophilic substitution reactions, enabling the facile introduction of various pharmacophores. This reactivity is particularly useful in medicinal chemistry for constructing complex molecular architectures. Additionally, the hydroxy group at the 5-position introduces polarity and potential hydrogen bonding capabilities, which can influence both the solubility and binding affinity of the compound. The two trifluoromethyl groups at the 3- and 4-positions significantly enhance the lipophilicity and metabolic stability of the molecule, making it an attractive scaffold for drug discovery efforts.

Recent advancements in synthetic methodologies have highlighted the utility of this compound in constructing more complex derivatives. For instance, researchers have leveraged its bromomethyl functionality to introduce diverse pharmacophores through cross-coupling reactions such as Suzuki-Miyaura and Stille couplings. These reactions allow for the integration of aryl or vinyl groups, expanding the structural diversity of potential drug candidates. Furthermore, the hydroxyl group has been utilized in glycosylation strategies, enabling the attachment of sugar moieties that are common in many biologically active natural products.

The impact of these structural features on biological activity has been extensively studied in recent years. The combination of lipophilicity imparted by the trifluoromethyl groups and hydrogen bonding potential from the hydroxyl group has been shown to enhance binding interactions with biological targets. This balance is particularly important in drug design, where optimizing both affinity and selectivity is crucial for therapeutic efficacy. Notably, derivatives of this compound have been explored as inhibitors of various enzymes and receptors implicated in inflammatory diseases, cancer, and infectious disorders.

In parallel, computational studies have played a pivotal role in understanding the molecular interactions of this compound. Molecular docking simulations have revealed that the trifluoromethyl groups contribute to favorable hydrophobic interactions with target proteins, while the hydroxyl group can engage in hydrogen bonding with polar residues. These insights have guided medicinal chemists in designing analogs with improved pharmacokinetic profiles. Additionally, quantum mechanical calculations have provided detailed insights into the electronic properties of this molecule, aiding in rationalizing its reactivity and stability.

The agrochemical sector has also benefited from the versatility of this compound. Pyridine derivatives are well-documented for their roles as intermediates in herbicides and pesticides due to their ability to interact with biological systems at multiple levels. The specific arrangement of functional groups in 2-(Bromomethyl)-5-hydroxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine allows for fine-tuning its biological activity against specific pests or weeds while minimizing off-target effects. Recent studies have demonstrated its potential as a precursor for novel agrochemicals that exhibit enhanced environmental compatibility and efficacy.

The synthesis of this compound has been refined over time to achieve high yields and purity levels suitable for industrial applications. Modern synthetic routes often involve multi-step sequences that start from commercially available pyridine precursors and incorporate fluorinated moieties through palladium-catalyzed cross-coupling or electrophilic aromatic substitution reactions. These methodologies ensure scalability while maintaining cost-effectiveness, making it accessible for large-scale production needs.

Looking ahead, future research directions may focus on exploring new synthetic pathways that further enhance the accessibility and functionality of this compound. Advances in flow chemistry could provide opportunities for more efficient synthesis under controlled conditions. Additionally, exploring its role as a building block for metal-organic frameworks (MOFs) or other advanced materials could open up new avenues beyond traditional pharmaceutical applications.

In conclusion,2-(Bromomethyl)-5-hydroxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine (CAS No. 1804720-02-2) represents a structurally intriguing molecule with significant potential across multiple domains of chemical research. Its unique combination of functional groups makes it a valuable tool for synthetic chemists and medicinal chemists alike, offering opportunities to develop novel bioactive molecules with tailored properties.